Tert-butyl 4-(1-aminocyclopropyl)benzoate

• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• IUPAC Name: tert-butyl 4-(1-aminocyclopropyl)benzoate
• InChI: InChI=1S/C14H19NO2/c1-13(2,3)17-12(16)10-4-6-11(7-5-10)14(15)8-9-14/h4-7H,8-9,15H2,1-3H3
• InChI Key: IURXNVFBLXAYTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=C(C=C1)C2(CC2)N

Description

Tert-butyl 4-(1-aminocyclopropyl)benzoate is a useful research compound. Its molecular formula is C14H19NO2 and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 mL of a 2M lithium isopropoxide solution in THF was placed under an argon atmosphere and 13.4 g of anhydrous lithium iodide was added thereto. After 15 minutes, 45 mL of a 1M methyltitanium isopropoxide solution in THF was added. Then the mixture was combined with 8.1 g of tert-butyl 4-cyanobenzoate and stirred for 10 minutes. Then within 60 minutes, 47.3 mL of a 15% diethylzinc solution in hexane was added thereto and the mixture was stirred for 12 hours at RT. After hydrolysis with 20 mL of water, it was stirred for a further 30 minutes, filtered off, and washed 3× with 100 mL of ether. After extraction of the organic phase with water, the mixture was evaporated down with silica gel and the substance was chromatographed with dichloromethane/methanol (98:2) at 20 mL/min on silica gel 70. Residue: 3 g oil.